Cas no 7682-87-3 (Phosphine oxide,tris(2-methylpropyl)-)

• Product Name: Phosphine oxide,tris(2-methylpropyl)-
• CAS No: 7682-87-3
• MF: C₁₂H₂₇OP
• MW: 218.315944910049
• CID: 578379
• PubChem ID: 312413
• Update Time: 2025-04-19

Phosphine oxide,tris(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,tris(2-methylpropyl)-
• 1-[bis(2-methylpropyl)phosphoryl]-2-methylpropane
• AC1L7L7X
• NSC222453
• P(i-C4H9)3O
• triisobutylphosphine oxide
• triisobutyl-phosphine oxide
• Triisobutyl-phosphinoxid
• DTXSID50310101
• NSC-222453
• 7682-87-3
• SCHEMBL576093
• Tris(2-methylpropyl)(oxo)-lambda~5~-phosphane

• Inchi： 1S/C12H27OP/c1-10(2)7-14(13,8-11(3)4)9-12(5)6/h10-12H,7-9H2,1-6H3
• InChI Key： KIZGBMSFXOHDPW-UHFFFAOYSA-N
• SMILES： P(CC(C)C)(CC(C)C)(CC(C)C)=O

Computed Properties

• Exact Mass: 218.18011
• Monoisotopic Mass: 218.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.866
• Boiling Point: 325.5°Cat760mmHg
• Flash Point: 150.7°C
• Refractive Index: 1.424
• PSA: 17.07
• LogP: 4.31750